Cas no 2799-74-8 (1,3-Thiazinan-2-imine hydrochloride)

• Product Name: 1,3-Thiazinan-2-imine hydrochloride
• CAS No: 2799-74-8
• MF: C₄H₉ClN₂S
• MW: 152.645658254623
• MDL: MFCD08576640
• CID: 4643213
• PubChem ID: 17132942
• Update Time: 2025-06-08

1,3-Thiazinan-2-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Thiazinan-2-imine hydrochloride

• MDL： MFCD08576640
• Inchi： 1S/C4H8N2S.ClH/c5-4-6-2-1-3-7-4;/h1-3H2,(H2,5,6);1H
• InChI Key： XSVRZUUQQSNMCN-UHFFFAOYSA-N
• SMILES： C1(=N)SCCCN1.Cl

Additional information on 1,3-Thiazinan-2-imine hydrochloride

Introduction to 1,3-Thiazinan-2-imine hydrochloride (CAS No. 2799-74-8)

1,3-Thiazinan-2-imine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2799-74-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a thiazine core with an imine functional group, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's unique electronic and steric properties make it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 1,3-thiazinan-2-imine hydrochloride consists of a six-membered ring containing sulfur and nitrogen atoms, which are essential for its interaction with biological targets. The presence of an imine group at the 2-position introduces reactivity that can be exploited in further derivatization, enabling the creation of diverse pharmacophores. This adaptability has positioned the compound as a promising candidate for drug discovery initiatives targeting various therapeutic areas.

In recent years, the pharmaceutical industry has increasingly focused on heterocyclic compounds due to their prevalence in biologically active molecules. 1,3-Thiazinan-2-imine hydrochloride exemplifies this trend, with its thiazine scaffold being found in several FDA-approved drugs and pipeline candidates. The compound's ability to modulate biological pathways makes it particularly interesting for researchers exploring treatments for neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of 1,3-thiazinan-2-imine hydrochloride is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as condensation reactions between appropriate precursors. This ease of synthesis allows for rapid exploration of its derivatives, facilitating high-throughput screening programs and accelerating the discovery process. Additionally, the hydrochloride salt form enhances solubility and stability, making it more amenable for in vitro and in vivo studies.

Recent advancements in computational chemistry have further highlighted the potential of 1,3-thiazinan-2-imine hydrochloride as a drug-like molecule. Molecular docking studies have demonstrated its binding affinity to several protein targets, including enzymes and receptors implicated in human diseases. These virtual screening approaches have guided experimental efforts toward optimizing lead compounds derived from this scaffold. The integration of machine learning algorithms has also enabled the prediction of pharmacokinetic properties, aiding in the design of more effective drug candidates.

The therapeutic potential of derivatives of 1,3-thiazinan-2-imine hydrochloride has been explored in multiple preclinical studies. Researchers have synthesized various analogs and evaluated their efficacy against pathogens such as bacteria and fungi. Some derivatives have shown promising antiviral activity against RNA viruses by inhibiting key replication enzymes. Furthermore, the compound's anti-inflammatory properties have been investigated in models of chronic diseases, suggesting its utility in developing novel immunomodulatory therapies.

The chemical diversity inherent in 1,3-thiazinan-2-imine hydrochloride allows for the creation of libraries of compounds with tailored biological activities. Functional group modifications at different positions on the thiazine ring can alter electronic distributions and steric hindrance, influencing binding interactions with biological targets. This flexibility has led to the development of innovative strategies for structure-activity relationship (SAR) studies, providing critical insights into optimizing drug design.

In conclusion,1,3-Thiazinan-2-imine hydrochloride (CAS No. 2799-74-8) represents a compelling scaffold for pharmaceutical research due to its structural features and synthetic tractability. Its applications span multiple therapeutic areas, supported by growing evidence from both computational and experimental investigations. As drug discovery continues to evolve with new methodologies and technologies,1,3-thiazinan-2-imine hydrochloride is poised to remain a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.